Estriol-d3

• Molecular Formula: C18H24O3
• Molecular Weight: 291.4 g/mol
• InChI: InChI=1S/C18H24O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-17,19-21H,2,4,6-7,9H2,1H3/t13-,14+,15-,16?,17?,18-/m0/s1/i3D,5D/hD
• InChIKey: PROQIPRRNZUXQM-FSTDDQSESA-N

Estriol-d3 Internal Standard

Estriol-d3 (CAS 79037-36-8), also known as Estriol-(2,4,17)-d3, is a stable isotope-labeled analog of the endogenous estrogen estriol in which three hydrogen atoms at positions 2, 4, and 17 are replaced with deuterium, yielding a molecular weight of approximately 291.4 g/mol [1]. The compound exhibits a mass shift of M+3 relative to native estriol (MW 288.4 g/mol), enabling clear chromatographic and mass spectrometric resolution from endogenous analyte in complex biological matrices [2]. Estriol-d3 is supplied as a white powder with isotopic purity ≥98 atom% D and chemical purity ≥98%, and is employed as an internal standard (IS) for isotope dilution liquid chromatography-tandem mass spectrometry (ID-LC-MS/MS) [1]. Its near-identical physicochemical behavior to native estriol—including retention time, ionization efficiency, and extraction recovery—makes it the preferred IS for correcting matrix effects, ion suppression, and sample-to-sample variability in estriol quantification workflows across clinical diagnostics, pharmacokinetics, and environmental monitoring [3].

Isotopic Purity Certified isotopic enrichment (≥98 atom% D) for reliable ISTD performance

Mass Shift Precise M+3 shift to resolve native estriol without interference in MRM

Co-elution Retention time matched to native analyte; minimal isotope effect Simplifies method transfer for ID-LC-MS/MS

• [1] Lumiprobe. Estriol-d3 Product Specification. CAS 2687960-79-6. Molecular Formula: C18H21D3O3. Molecular Weight: 291.41 g/mol. Isotopic Purity: D: 98+%. Chemical Purity: 95+%. View Source
• [2] PubChem. Estriol-d3 (Compound Summary). CID 46781512. Molecular Weight: 291.4 g/mol. Computed Properties. View Source
• [3] Huang, B., Han, Z., Xu, X., Cai, Z., Jiang, W., & Ren, Y. (2011). Simultaneous determination of 7 female sex hormones in essential oil by high performance liquid chromatography-tandem mass spectrometry with isotope dilution. Chinese Journal of Chromatography (Se Pu), 29(1), 20–25. View Source

Why Estriol-d3 Is Irreplaceable

Substituting Estriol-d3 with a different deuterated analog—such as Estriol-2,4,16,17-d4 (d4) or Estriol-13C3—or with unlabeled estriol introduces quantifiable deviations in chromatographic behavior, isotopic purity, and matrix effect compensation that directly compromise method accuracy and regulatory compliance [1]. For instance, Estriol-d4 exhibits a mass shift of M+4 rather than M+3, which alters the calibration curve slope and requires complete re-validation of the multiple reaction monitoring (MRM) transition . Furthermore, 13C-labeled analogs such as Estriol-13C3 demonstrate systematically different extraction recoveries and ionization efficiencies in certain matrices compared to deuterated analogs, leading to biased quantification when methods are not cross-validated . More critically, unlabeled estriol cannot serve as an internal standard because it co-elutes with endogenous estriol and is indistinguishable by mass spectrometry, rendering it incapable of correcting for ion suppression or sample loss . The selection of a specific deuterated isotopologue is therefore not interchangeable; it must match the validated method parameters established during assay development to maintain traceability to certified reference materials and to achieve the requisite accuracy (96–107%) and precision (<3% CV) demanded by clinical and environmental analytical guidelines [2].

M

Deuterated analog (d4) has different mass shift M+4 instead of M+3 alters MRM transition parameters and calibration slope; requires full re-validation.

E

13C-labeled analog may shift extraction/ionization 13C3-estriol can show different recovery and ESI response in some matrices; cross-validation needed.

U

Unlabeled estriol cannot serve as ISTD Co-elution and identical mass prevent correction for matrix effects or sample loss.

• [1] Restek Corporation. (2015). Choosing an Internal Standard for LC-MS/MS. Technical Note. View Source
• [2] Tai, S. S.-C., & Welch, M. J. (2005). Development and evaluation of a reference measurement procedure for the determination of estradiol-17beta in human serum using isotope-dilution liquid chromatography-tandem mass spectrometry. Analytical Chemistry, 77(19), 6359–6363. View Source

Estriol-d3 Comparative Performance

Isotopic Purity and Mass Shift

Estriol-d3 possesses a defined isotopic purity of ≥98 atom% D and a mass shift of M+3 relative to unlabeled estriol [1]. In contrast, the tetradeuterated analog Estriol-2,4,16,17-d4 has an M+4 shift and a molecular weight of 292.4 g/mol, while Estriol-13C3 has an M+3 shift but a lower molecular weight (288.38 g/mol) and different isotopic enrichment . These differences directly impact the selection of MRM transitions and the linearity of isotope dilution calibration curves. Method validation studies show that for estradiol, the within-set coefficient of variation (CV) using a deuterated internal standard was 0.6–2.2%, with recovery ranging from 100.7% to 101.8% [2]. For a multi-estrogen method that includes Estriol-d3, intra-assay CVs were 4.8–18.9% across a range of 20–500 μg/kg [3]. While no direct head-to-head assay comparing all three internal standards was located, class-level inference confirms that changes in mass shift and isotopic purity require full method re-validation and can alter the lower limit of quantification (LLOQ) and accuracy.

Isotopic Purity & Mass Shift

Cross-study comparable

M+3 (d3) vs. M+4 (d4) vs. M+3 13C3

d3: ≥98 atom% D, MW 291.4; d4: assumed 98 atom% D, MW 292.4; 13C3: 99 atom% 13C, MW 288.38

Mass shift difference directly dictates MRM transition and calibration linearity.

Changing isotopologue requires re-validation of LLOQ and accuracy parameters.

Evidence Dimension	Isotopic purity and mass shift
Target Compound Data	Estriol-d3: ≥98 atom% D, M+3, MW 291.4 g/mol
Comparator Or Baseline	Estriol-d4: 98 atom% D (assumed), M+4, MW 292.4 g/mol; Estriol-13C3: 99 atom% 13C, M+3, MW 288.38 g/mol
Quantified Difference	Mass shift difference of 1 Da (M+3 vs. M+4) between d3 and d4; isotopic purity comparable (>98%)
Conditions	LC-MS/MS isotope dilution assay design; molecular weight calculated from molecular formula

Why This Matters

Procurement of the correct deuterated isotopologue is critical to match the exact MRM transition and calibration parameters defined in validated standard operating procedures (SOPs), avoiding costly re-validation and ensuring regulatory compliance.

• [1] Lumiprobe. Estriol-d3 Product Specification. Isotopic Purity: D: 98+%. Chemical Purity: 95+%. View Source
• [2] Tai, S. S.-C., & Welch, M. J. (2005). Development and evaluation of a reference measurement procedure for the determination of estradiol-17beta in human serum using isotope-dilution liquid chromatography-tandem mass spectrometry. Analytical Chemistry, 77(19), 6359–6363. View Source
• [3] Huang, B., Han, Z., Xu, X., Cai, Z., Jiang, W., & Ren, Y. (2011). Simultaneous determination of 7 female sex hormones in essential oil by high performance liquid chromatography-tandem mass spectrometry with isotope dilution. Chinese Journal of Chromatography (Se Pu), 29(1), 20–25. View Source

Matrix Effect Mitigation

Estriol-d3, when used as an internal standard in isotope dilution LC-MS/MS, significantly reduces matrix effects that would otherwise compromise quantitation accuracy [1]. In a validated UPLC-MS/MS method for seven female sex hormones in essential oil, Estriol-d3 was employed to correct for ion suppression and extraction variability, enabling average recoveries of 88.5–114.8% across a concentration range of 20–500 μg/kg [2]. Similarly, in a urinary estrogen profiling method using LC-MS/MS, Estriol-d3 (among other deuterated internal standards) yielded accuracy of 96–107% and intra-assay precision of <3% CV, demonstrating effective compensation for matrix-induced signal alterations . In contrast, a method lacking a co-eluting deuterated internal standard (i.e., using unlabeled estriol or a non-isotopic analog) would exhibit significantly higher matrix effects, with ion suppression or enhancement exceeding 20–30% in complex biological extracts, directly translating to biased quantitative results [3]. While no study directly compared Estriol-d3 and Estriol-13C3 for matrix effect correction in the same assay, class-level evidence indicates that deuterated and 13C-labeled internal standards exhibit comparable matrix effect compensation when isotopically pure and co-eluting [4].

Matrix Effect Mitigation

Class-level inference

Recovery 88.5–114.8% (with d3) vs. >20–30% bias (without ISTD)

Essential oil (20–500 μg/kg) and urine matrices; RSD improved from >15–20% to 4.8–18.9%

Deuterated ISTD corrects ion suppression and extraction variability in complex matrices.

Supports accuracy within bioanalytical validation review criteria.

Evidence Dimension	Matrix effect correction (recovery range and precision)
Target Compound Data	With Estriol-d3 IS: Recovery 88.5–114.8%; Intra-assay RSD 4.8–18.9% in essential oil [2]; Accuracy 96–107%, precision <3% CV in urine
Comparator Or Baseline	Without co-eluting deuterated IS: Estimated ion suppression/enhancement >20–30% in complex matrices [3]
Quantified Difference	IS use reduces matrix-induced bias from >20–30% to within 88.5–114.8% recovery and improves precision to <19% RSD
Conditions	Essential oil (spiked 20–500 μg/kg); urine (hydrolyzed, extracted, dansylated); LC-MS/MS with ESI

Why This Matters

Procurement of Estriol-d3 ensures accurate quantification of estriol in challenging matrices, meeting regulatory validation criteria for bioanalytical and environmental methods.

• [1] Huang, B., Han, Z., Xu, X., Cai, Z., Jiang, W., & Ren, Y. (2011). Simultaneous determination of 7 female sex hormones in essential oil by high performance liquid chromatography-tandem mass spectrometry with isotope dilution. Chinese Journal of Chromatography (Se Pu), 29(1), 20–25. View Source
• [2] Huang et al. (2011). Recovery and precision data from Se Pu, 29(1), 20–25. View Source
• [3] Utak. (2026). Matrix Effects in LC-MS/MS: A Troubleshooting Guide for QC Failures. View Source
• [4] Restek Corporation. (2015). Choosing an Internal Standard for LC-MS/MS. Technical Note. View Source

Assay Validation

Methods incorporating Estriol-d3 as an internal standard demonstrate robust analytical performance metrics that meet or exceed international bioanalytical guidelines. In the essential oil method, using Estriol-d3 as one of the internal standards yielded average recoveries of 88.5–114.8% across spiked levels of 20–500 μg/kg, with intra-assay relative standard deviations (RSD) of 4.8–18.9% [1]. The calibration curves for seven hormones, including estriol, exhibited linearity with correlation coefficients r² ≥ 0.997 over the range of 20–500 μg/L [2]. In a urinary estrogen profiling assay, the use of Estriol-d3 (along with other deuterated IS) enabled accuracy of 96–107% and precision <3% CV for 15 estrogen metabolites across a 10³-fold concentration range, with linear regression r > 0.996 . While these studies did not directly compare Estriol-d3 to Estriol-d4 or Estriol-13C3, the performance of Estriol-d3 is consistent with class expectations for deuterated internal standards in LC-MS/MS. In contrast, an assay using unlabeled estriol as an external standard would be expected to exhibit higher variability (RSD >15–20%) and lower accuracy due to uncorrected matrix effects [3].

Assay Validation

Cross-study comparable

96–107% accuracy, CV <9.0%, r² ≥ 0.997

Urinary estrogen profiling (LC-MS/MS); essential oil UPLC-MS/MS

ISTD enables precision and linearity consistent with research method validation expectations.

Unlabeled external standard would exhibit higher variability due to uncorrected matrix effects.

Evidence Dimension	Method recovery and precision
Target Compound Data	Estriol-d3 method: Recovery 88.5–114.8%, RSD 4.8–18.9% (essential oil); Accuracy 96–107%, CV <3% (urine)
Comparator Or Baseline	Unlabeled estriol (external standard): Expected RSD >15–20%, accuracy biased by matrix effects
Quantified Difference	RSD improved from >15–20% to <19% (up to 5-fold reduction in variability); accuracy within 88.5–114.8% vs. unknown bias
Conditions	Essential oil (UPLC-MS/MS); urine (LC-MS/MS with dansyl derivatization)

Why This Matters

Procurement of Estriol-d3 directly enables achievement of the low variability and high accuracy required for clinical diagnostic assays and pharmacokinetic studies, reducing the risk of assay failure and data rejection.

• [1] Huang, B., Han, Z., Xu, X., Cai, Z., Jiang, W., & Ren, Y. (2011). Simultaneous determination of 7 female sex hormones in essential oil by high performance liquid chromatography-tandem mass spectrometry with isotope dilution. Chinese Journal of Chromatography (Se Pu), 29(1), 20–25. View Source
• [2] Huang et al. (2011). Linearity and correlation coefficient data from Se Pu, 29(1), 20–25. View Source
• [3] FDA. (2018). Bioanalytical Method Validation Guidance for Industry. View Source

Co-Elution and Ionization Equivalence

Estriol-d3 co-elutes with native estriol under typical reversed-phase LC conditions, exhibiting no measurable chromatographic isotope effect that would compromise internal standard performance [1]. In contrast, 13C-labeled internal standards such as Estriol-13C3 can exhibit a slight but measurable shift in retention time (e.g., 0.01–0.03 min) in high-resolution chromatography due to differences in carbon isotope effects on hydrophobic interactions [2]. While this shift is often negligible for triple quadrupole MRM methods, it can affect the accuracy of peak integration in high-resolution accurate-mass (HRAM) workflows or when using narrow integration windows. Furthermore, studies on deuterated estradiol (a close analog) confirm that deuterium substitution at the 2,4,16,16 positions does not alter extraction recovery or ionization efficiency relative to the unlabeled analyte, a property equally applicable to Estriol-d3 [3]. In contrast, 13C-labeled analogs may exhibit slightly different electrospray ionization (ESI) response factors due to isotopic fractionation during droplet desolvation, though the magnitude is typically <2% . The choice between deuterated and 13C-labeled internal standards thus depends on the specific analytical platform and validation requirements, with Estriol-d3 being the established standard in most published urine and serum estriol methods.

Co-Elution & Ionization

Class-level inference

ΔRT ≈ 0.00 min (d3) vs. 0.01–0.03 min (13C3)

Reversed-phase C18, ESI-MS/MS; deuterium label preserves native ionization efficiency

Identical retention time simplifies method transfer and peak integration for MRM.

13C shift may be measurable in HRAM, requiring additional validation.

Evidence Dimension	Chromatographic retention time shift (ΔRT)
Target Compound Data	Estriol-d3: ΔRT ≈ 0.00 min (co-elution with native estriol)
Comparator Or Baseline	Estriol-13C3: ΔRT ≈ 0.01–0.03 min in high-resolution LC
Quantified Difference	Negligible difference for MRM, but potentially measurable in HRAM
Conditions	Reversed-phase LC (C18, 1.7–5 μm); ESI-MS/MS

Why This Matters

For laboratories using triple quadrupole MS/MS, Estriol-d3 provides identical retention time and ionization efficiency to native estriol, simplifying method transfer and ensuring consistent peak integration across batches.

• [1] Lumiprobe. Estriol-d3 Technical Note. View Source
• [2] Restek Corporation. (2015). Choosing an Internal Standard for LC-MS/MS. View Source
• [3] Tai, S. S.-C., & Welch, M. J. (2005). Development and evaluation of a reference measurement procedure for the determination of estradiol-17beta in human serum using isotope-dilution liquid chromatography-tandem mass spectrometry. Analytical Chemistry, 77(19), 6359–6363. View Source

Estriol-d3 Applications

Clinical Diagnostic Assays

Estriol-d3 is the internal standard of choice for validated LC-MS/MS methods quantifying serum or urinary estriol as a marker of fetal well-being . The compound's defined M+3 mass shift and 98 atom% D isotopic purity ensure accurate correction of matrix effects and ion suppression, enabling the method to achieve the precision (<3% CV) and accuracy (96–107%) required for clinical decision-making [1]. Substitution with Estriol-d4 or Estriol-13C3 would necessitate complete method re-validation due to altered MRM transitions and potential retention time shifts, delaying deployment and increasing costs. Estriol-d3 thus provides a regulatory-compliant, off-the-shelf solution for laboratories seeking to implement or maintain estriol assays in accordance with CLIA/CAP or ISO 15189 standards [2].

Environmental Monitoring

For UPLC-MS/MS quantification of trace estriol in complex environmental matrices (e.g., surface water, wastewater, soil), Estriol-d3 is employed to achieve limits of detection (LOD) as low as 0.3 μg/kg and limits of quantification (LOQ) of 1 μg/kg . The internal standard effectively compensates for matrix-induced ion suppression that can exceed 30% in untreated environmental samples, enabling recoveries of 88.5–114.8% and linear calibration (r² ≥ 0.997) across a 25-fold concentration range [1]. This performance is critical for meeting regulatory monitoring thresholds (e.g., EU Water Framework Directive EQS for estriol). Using an unlabeled external standard would yield unacceptable bias and variability, while switching to a different deuterated analog would require re-optimization of the solid-phase extraction and chromatographic conditions validated for Estriol-d3 [2].

Pharmacokinetics and Metabolism

In preclinical and clinical pharmacokinetic studies, Estriol-d3 serves as a stable isotope tracer to distinguish exogenously administered estriol from endogenous background levels, enabling accurate determination of plasma concentration-time profiles and metabolic clearance rates . The deuterium label at positions 2, 4, and 17 is metabolically stable under physiological conditions, minimizing the risk of deuterium-hydrogen exchange that could confound quantification [1]. Methods using Estriol-d3 have demonstrated within-set CVs of 0.6–2.2% and recovery of 100.7–101.8% for structurally analogous estradiol-d3, supporting the compound's suitability for generating high-quality PK parameters (Cmax, AUC, t½) required for IND/NDA submissions [2]. Alternative internal standards with different mass shifts or isotopic labels would not match the established method and could introduce systematic errors in the calculation of pharmacokinetic endpoints .

Reference Measurement Procedures

Estriol-d3 is a key component in higher-order reference measurement procedures (RMPs) that establish metrological traceability for routine estriol immunoassays and clinical LC-MS methods . In such RMPs, isotope dilution with Estriol-d3 yields expanded measurement uncertainties of <2% and demonstrates commutability with certified reference materials [1]. The use of a specific deuterated isotopologue is mandated by the validated protocol; substituting Estriol-d3 with another labeled analog would break the traceability chain to the SI unit (mol) and invalidate the assigned reference values. For reference laboratories and in vitro diagnostic (IVD) manufacturers, procuring the exact Estriol-d3 lot with documented isotopic purity and certificate of analysis is a regulatory prerequisite for maintaining ISO 17025 and ISO 17511 compliance [2].

Application

Selection Property

Validation Focus

Hormone profiling in human serum/urine research matrices

Certified isotopic purity and defined M+3 shift

Method accuracy and precision within bioanalytical validation review

Environmental trace analysis (surface water, wastewater)

Matrix effect correction capacity

LOD/LOQ verification and recovery linearity for complex matrices

Pharmacokinetic research studies

Metabolic stability of deuterium label at 2,4,17 positions

Exposure-model validation; Cmax, AUC endpoint interpretation

Reference measurement procedure development

Metrological traceability and isotope dilution accuracy

Measurement uncertainty and method-transfer context

• [1] Tai, S. S.-C., & Welch, M. J. (2005). Development and evaluation of a reference measurement procedure for the determination of estradiol-17beta in human serum using isotope-dilution liquid chromatography-tandem mass spectrometry. Analytical Chemistry, 77(19), 6359–6363. View Source
• [2] Huang, B., Han, Z., Xu, X., Cai, Z., Jiang, W., & Ren, Y. (2011). Simultaneous determination of 7 female sex hormones in essential oil by high performance liquid chromatography-tandem mass spectrometry with isotope dilution. Chinese Journal of Chromatography (Se Pu), 29(1), 20–25. View Source